Cas no 2679836-58-7 ((2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
- EN300-28289374
- 2679836-58-7
-
- Inchi: 1S/C11H9ClF3NO3/c12-7-4-2-1-3-6(7)5-8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m0/s1
- InChI Key: YKTJNXORIXKKHI-QMMMGPOBSA-N
- SMILES: ClC1C=CC=CC=1C[C@@H](C(=O)O)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 295.0223053g/mol
- Monoisotopic Mass: 295.0223053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.4Ų
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28289374-1g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 1g |
$541.0 | 2023-09-08 | ||
| Enamine | EN300-28289374-5g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 5g |
$1572.0 | 2023-09-08 | ||
| Enamine | EN300-28289374-10g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 10g |
$2331.0 | 2023-09-08 | ||
| Enamine | EN300-28289374-0.05g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28289374-0.1g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28289374-0.25g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28289374-0.5g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28289374-1.0g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28289374-2.5g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28289374-5.0g |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid |
2679836-58-7 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
(2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
Compound CAS No 2679836-58-7: (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid
The compound with CAS No 2679836-58-7, known as (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and chemical research.
Structure and Properties: The molecule consists of a propanoic acid backbone with a chiral center at the second carbon atom. The (S) configuration at this position is critical for its biological activity and selectivity. The substituents include a 2-chlorophenyl group attached to the third carbon and a 2,2,2-trifluoroacetamido group at the second carbon. These groups contribute to the molecule's stability, solubility, and interaction with biological targets.
Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed advanced techniques such as enantioselective catalysis and stereoselective reactions to achieve high enantiomeric excess. These methods are essential for producing the compound in large quantities for preclinical testing.
Biological Activity: The compound has shown remarkable activity in inhibiting certain enzymes and receptors, making it a potential lead compound for treating diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for its therapeutic potential.
Applications in Drug Discovery: The unique combination of a trifluoroacetamido group and a chiral center makes this compound an excellent candidate for exploring new drug mechanisms. Researchers are investigating its role in modulating protein-protein interactions, which could lead to innovative therapeutic strategies.
Safety and Toxicology: As with any novel compound intended for therapeutic use, understanding its safety profile is crucial. Initial toxicological studies indicate that the compound has low acute toxicity, but further long-term studies are required to assess its safety for human use.
Future Directions: Ongoing research aims to explore the compound's potential in targeted drug delivery systems and personalized medicine. Its stereochemistry and functional groups provide a foundation for developing more specific and effective therapies.
In conclusion, (2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a significant advancement in organic synthesis and pharmacology. Its unique structure and promising biological activity position it as a key player in future drug development efforts.
2679836-58-7 ((2S)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)